Cas no 286946-66-5 (Benzyl 3-oxo-2,6-diazabicyclo[3.2.1]octane-6-carboxylate)

• Product Name: Benzyl 3-oxo-2,6-diazabicyclo[3.2.1]octane-6-carboxylate
• CAS No: 286946-66-5
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• CID: 843254
• PubChem ID: 58189317
• Update Time: 2025-07-21

Benzyl 3-oxo-2,6-diazabicyclo[3.2.1]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-oxo-2,6-diazabicyclo[3.2.1]octane-6-carboxylate
• 2,6-Diazabicyclo[3.2.1]octane-6-carboxylic acid, 3-oxo-, phenylmethyl ester
• benzyl 3-oxo-4,7-diazabicyclo[3.2.1]octane-7-carboxylate
• (1R,5R)-benzyl 3-oxo-2,6-diazabicyclo[3.2.1]octane-6-carboxylate
• DB-342465
• Benzyl3-oxo-2,6-diazabicyclo[3.2.1]octane-6-carboxylate
• DTXSID60728915
• SCHEMBL928745
• 286946-66-5

• Inchi： 1S/C14H16N2O3/c17-13-7-12-6-11(15-13)8-16(12)14(18)19-9-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H,15,17)
• InChI Key： DGUFBLOUBUHGLU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC2CC1CC(N2)=O)=O

Computed Properties

• Exact Mass: 260.11618
• Monoisotopic Mass: 260.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 3-oxo-2,6-diazabicyclo[3.2.1]octane-6-carboxylate

Introduction to Benzyl 3-oxo-2,6-diazabicyclo[3.2.1]octane-6-carboxylate (CAS No. 286946-66-5)

Benzyl 3-oxo-2,6-diazabicyclo[3.2.1]octane-6-carboxylate (CAS No. 286946-66-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known as diazabicycloalkanes, which are characterized by their unique bicyclic structure featuring nitrogen atoms within the ring system. The presence of both an oxo group and a benzyl moiety in its molecular framework imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of Benzyl 3-oxo-2,6-diazabicyclo[3.2.1]octane-6-carboxylate consists of a seven-membered bicyclic ring system with two nitrogen atoms, one oxygen atom, and five carbon atoms. The benzyl group attached to the carboxylate functionality provides a site for further functionalization, making it a versatile building block in drug discovery and development. The compound's rigid bicyclic core contributes to its stability and reactivity, which are crucial factors in medicinal chemistry applications.

In recent years, there has been growing interest in diazabicycloalkanes due to their potential as pharmacophores in the design of novel therapeutic agents. The unique spatial arrangement of atoms within these molecules allows for precise interactions with biological targets, such as enzymes and receptors. This has led to extensive research into their applications in treating various diseases, including neurological disorders and inflammatory conditions.

One of the most compelling aspects of Benzyl 3-oxo-2,6-diazabicyclo[3.2.1]octane-6-carboxylate is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop new analogs with enhanced pharmacological properties. For instance, modifications to the benzyl group or the oxo moiety have been explored to optimize binding affinity and metabolic stability. These efforts have resulted in several promising candidates for further clinical evaluation.

The compound's relevance is further underscored by its incorporation into innovative drug candidates that are currently undergoing preclinical and clinical studies. These studies aim to evaluate the safety and efficacy of molecules derived from Benzyl 3-oxo-2,6-diazabicyclo[3.2.1]octane-6-carboxylate in treating conditions such as pain syndromes and neurodegenerative diseases. The results from these trials have provided valuable insights into the therapeutic potential of this class of compounds.

The synthesis of Benzyl 3-oxo-2,6-diazabicyclo[3.2.1]octane-6-carboxylate involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements for pharmaceutical applications. Techniques such as catalytic hydrogenation, nucleophilic substitution, and ring-closing metathesis have been instrumental in constructing its complex framework.

The chemical properties of this compound also make it an attractive candidate for use in material science applications beyond pharmaceuticals. Its ability to form stable complexes with other molecules has led to investigations into its potential use as a ligand in coordination chemistry or as a component in polymer formulations with unique mechanical properties.

As research continues to uncover new applications for diazabicycloalkanes, the demand for high-quality sources of compounds like Benzyl 3-oxo-2,6-diazabicyclo[3.2.1]octane-6-carboxylate is expected to grow exponentially. Manufacturers specializing in fine chemicals are increasingly focusing on optimizing production processes to meet this demand while adhering to environmental and safety regulations.

The future directions for research on this compound include exploring its derivatives as tools for understanding biological mechanisms and developing next-generation therapeutics with improved efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in driving these advancements forward.

In conclusion, Benzyl 3-oxo-2,6-diazabicyclo[3.2.1]octane-6-carboxylate (CAS No. 286946-66-5) represents a significant advancement in the field of organic chemistry and medicinal biology. Its unique structural features and versatile reactivity make it a valuable asset for researchers developing new drugs and materials with broad applications across multiple disciplines.